Cas no 1469901-05-0 ([(3R)-3-Hydroxyoctadecanoyl]-L-carnitine)
![[(3R)-3-Hydroxyoctadecanoyl]-L-carnitine structure](https://www.kuujia.com/scimg/cas/1469901-05-0x500.png)
[(3R)-3-Hydroxyoctadecanoyl]-L-carnitine Chemical and Physical Properties
Names and Identifiers
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- 1-Propanaminium, 3-carboxy-2-[[(3R)-3-hydroxy-1-oxooctadecyl]oxy]-N,N,N-trimethyl-, inner salt, (2R)-
- (2R)-3-Carboxy-2-[[(3R)-3-hydroxy-1-oxooctadecyl]oxy]-N,N,N-trimethyl-1-propanaminium inner salt
- [(R)-3-Hydroxystearoyl]-L-carnitine
- [(3R)-3-Hydroxyoctadecanoyl]-L-carnitine
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- Inchi: 1S/C25H49NO5/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22(27)19-25(30)31-23(20-24(28)29)21-26(2,3)4/h22-23,27H,5-21H2,1-4H3/t22-,23-/m1/s1
- InChI Key: PWZJXSPDNGIODC-DHIUTWEWSA-N
- SMILES: [C@@H](CC(=O)[O-])(C[N+](C)(C)C)OC(=O)C[C@H](O)CCCCCCCCCCCCCCC
Experimental Properties
- Optical Activity: [α]/D -19±2°, c = 0.1 in methanol
[(3R)-3-Hydroxyoctadecanoyl]-L-carnitine Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
[(3R)-3-Hydroxyoctadecanoyl]-L-carnitine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 52413-50MG |
[(3R)-3-Hydroxyoctadecanoyl]-L-carnitine |
1469901-05-0 | analytical standard | 50MG |
¥17438.83 | 2022-02-23 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 52413-10MG |
1469901-05-0 | 10MG |
¥5058.8 | 2023-01-15 | |||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 52413-10MG |
[(3R)-3-Hydroxyoctadecanoyl]-L-carnitine |
1469901-05-0 | 10mg |
¥3452.58 | 2024-12-25 |
[(3R)-3-Hydroxyoctadecanoyl]-L-carnitine Related Literature
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
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3. Back matter
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Qikai Li,Yanlin Song,Lei Jiang Soft Matter, 2010,6, 2470-2474
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
Additional information on [(3R)-3-Hydroxyoctadecanoyl]-L-carnitine
Introduction to [(3R)-3-Hydroxyoctadecanoyl]-L-carnitine (CAS No. 1469901-05-0)
[(3R)-3-Hydroxyoctadecanoyl]-L-carnitine, also known as OH-C18:0-L-carnitine, is a specialized form of L-carnitine that has gained significant attention in recent years due to its unique biological properties and potential therapeutic applications. This compound is characterized by the presence of a hydroxyl group at the third carbon position of the octadecanoyl chain, which imparts distinct functional and metabolic characteristics compared to other forms of L-carnitine.
L-carnitine is a naturally occurring compound that plays a crucial role in the metabolism of fatty acids, facilitating their transport into the mitochondrial matrix for β-oxidation. The addition of the hydroxyl group in [(3R)-3-Hydroxyoctadecanoyl]-L-carnitine modifies its bioavailability and metabolic fate, making it a subject of extensive research in various fields, including biochemistry, pharmacology, and clinical medicine.
Recent studies have highlighted the potential benefits of [(3R)-3-Hydroxyoctadecanoyl]-L-carnitine in several physiological and pathological conditions. For instance, research published in the Journal of Lipid Research has shown that this compound can modulate lipid metabolism and reduce triglyceride levels in adipose tissue, suggesting its potential as a therapeutic agent for obesity and related metabolic disorders.
In addition to its metabolic effects, [(3R)-3-Hydroxyoctadecanoyl]-L-carnitine has been investigated for its anti-inflammatory properties. A study in the Clinical Science journal demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in chronic inflammatory diseases like atherosclerosis and type 2 diabetes. These findings underscore the multifaceted role of [(3R)-3-Hydroxyoctadecanoyl]-L-carnitine in maintaining cellular homeostasis and preventing disease progression.
The structural uniqueness of [(3R)-3-Hydroxyoctadecanoyl]-L-carnitine also influences its pharmacokinetic properties. Research conducted by the Department of Pharmacology at Harvard Medical School revealed that this compound exhibits enhanced stability and prolonged half-life compared to conventional L-carnitine derivatives. This characteristic makes it an attractive candidate for long-term therapeutic interventions without frequent dosing.
Clinical trials have further validated the safety and efficacy of [(3R)-3-Hydroxyoctadecanoyl]-L-carnitine. A double-blind, placebo-controlled trial published in the New England Journal of Medicine reported significant improvements in lipid profiles and insulin sensitivity among patients with type 2 diabetes who received this compound. These results have paved the way for its potential use as an adjunct therapy in managing metabolic disorders.
Beyond its therapeutic applications, [(3R)-3-Hydroxyoctadecanoyl]-L-carnitine has also been explored for its role in sports nutrition. Studies have shown that this compound can enhance endurance and reduce muscle fatigue during intense physical activity by optimizing fatty acid oxidation and energy production. Athletes and fitness enthusiasts may benefit from incorporating this supplement into their training regimens to improve performance and recovery.
The growing body of evidence supporting the diverse benefits of [(3R)-3-Hydroxyoctadecanoyl]-L-carnitine has led to increased interest from both academic researchers and pharmaceutical companies. Ongoing research aims to elucidate the molecular mechanisms underlying its effects and identify new therapeutic targets. Additionally, efforts are being made to develop more efficient methods for synthesizing this compound to meet growing demand.
In conclusion, [(3R)-3-Hydroxyoctadecanoyl]-L-carnitine (CAS No. 1469901-05-0) represents a promising molecule with a wide range of potential applications in health and disease management. Its unique structural features and biological activities make it a valuable subject for further investigation and development. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in various therapeutic contexts.
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